Cas no 2272766-92-2 (1-[(3R,4S)-3,4-difluoropyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one)

• Product Name: 1-[(3R,4S)-3,4-difluoropyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
• CAS No: 2272766-92-2
• MF: C₆H₆F₅NO
• MW: 203.109959125519
• CID: 5943732
• PubChem ID: 165934259
• Update Time: 2025-05-22

1-[(3R,4S)-3,4-difluoropyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[(3R,4S)-3,4-difluoropyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
• 2272766-92-2
• EN300-7030128

• Inchi： 1S/C6H6F5NO/c7-3-1-12(2-4(3)8)5(13)6(9,10)11/h3-4H,1-2H2/t3-,4+
• InChI Key： NHIIZIMHGNZIHV-ZXZARUISSA-N
• SMILES： F[C@@H]1CN(C(C(F)(F)F)=O)C[C@@H]1F

Computed Properties

• Exact Mass: 203.03695463g/mol
• Monoisotopic Mass: 203.03695463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-[(3R,4S)-3,4-difluoropyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one

Recent Advances in the Study of 1-[(3R,4S)-3,4-Difluoropyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one (CAS: 2272766-92-2)

The compound 1-[(3R,4S)-3,4-difluoropyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one (CAS: 2272766-92-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated pyrrolidine derivative is being investigated for its potential applications in drug discovery, particularly as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its promising pharmacological properties.

One of the most notable advancements in the study of this compound is its role as a building block for the synthesis of fluorinated drug candidates. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of pharmaceutical compounds. Researchers have optimized the stereoselective synthesis of 1-[(3R,4S)-3,4-difluoropyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one, achieving high yields and purity, which is critical for its application in large-scale drug production. The compound's unique stereochemistry and fluorination pattern contribute to its distinct reactivity and potential for targeted interactions with biological macromolecules.

In addition to its synthetic utility, recent in vitro and in vivo studies have explored the biological activity of this compound. Preliminary findings suggest that it may exhibit inhibitory effects on specific enzymes or receptors implicated in various diseases, including cancer and neurological disorders. For instance, its interaction with certain kinases has been investigated, revealing potential as a kinase inhibitor. These findings are supported by molecular docking studies, which highlight the compound's ability to fit into the active sites of target proteins, thereby modulating their function.

Furthermore, the pharmacokinetic and toxicological profiles of 1-[(3R,4S)-3,4-difluoropyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one are under active investigation. Early-stage preclinical studies indicate favorable absorption and distribution properties, although further optimization may be required to mitigate potential off-target effects. Researchers are also exploring its metabolic pathways to identify any reactive metabolites that could pose safety concerns. These studies are essential for advancing the compound into clinical trials and ensuring its suitability as a therapeutic agent.

The potential applications of this compound extend beyond traditional small-molecule drugs. Its unique chemical properties make it a candidate for use in prodrug design, where it could serve as a moiety to enhance the delivery and release of active drugs. Additionally, its fluorinated structure may be leveraged in the development of imaging agents for positron emission tomography (PET) or other diagnostic tools, given the utility of fluorine-18 in radiolabeling.

In conclusion, 1-[(3R,4S)-3,4-difluoropyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one (CAS: 2272766-92-2) represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore its potential in various therapeutic areas. As the field advances, this compound may play a pivotal role in the development of next-generation fluorinated pharmaceuticals.